CFMMC

• CAS No.: 1190598-60-7
• Product Name: CFMMC
• Molecular Formula: C12H11N3
• Molecular Weight: 197.24
• IUPAC Name: 4-[(E)-2-phenylethenyl]pyrimidin-2-amine
• Standard InChI: InChI=1S/C12H11N3/c13-12-14-9-8-11(15-12)7-6-10-4-2-1-3-5-10/h1-9H,(H2,13,14,15)/b7-6+
• Standard InChIKey: LNUXNUNUGIHCPA-VOTSOKGWSA-N
• SMILES: C1=CC=C(C=C1)C=CC2=NC(=NC=C2)N
• Appearance: Solid powder
• Description: CFMMC is an allosteric mGluR1 antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CFMMC
• Reference: 1: Nickols HH, Conn PJ. Development of allosteric modulators of GPCRs for treatment of CNS disorders. Neurobiol Dis. 2014 Jan;61:55-71. doi: 10.1016/j.nbd.2013.09.013. Epub 2013 Sep 27. Review. PubMed PMID: 24076101; PubMed Central PMCID: PMC3875303.; 2: Fukuda J, Suzuki G, Kimura T, Nagatomi Y, Ito S, Kawamoto H, Ozaki S, Ohta H. Identification of a novel transmembrane domain involved in the negative modulation of mGluR1 using a newly discovered allosteric mGluR1 antagonist, 3-cyclohexyl-5-fluoro-6-methyl-7-(2-morpholin-4-ylethoxy)-4H-chromen-4-one. Neuropharmacology. 2009 Sep;57(4):438-45. doi: 10.1016/j.neuropharm.2009.06.017. Epub 2009 Jun 24. PubMed PMID: 19559036.
• PubChem Compound: 46911068
• Last Modified: Nov 11 2021